Cas no 139697-80-6 (2-Cyclohexen-1-one,2-methyl-3-(1-methylethyl)-(9CI))

• Product Name: 2-Cyclohexen-1-one,2-methyl-3-(1-methylethyl)-(9CI)
• CAS No: 139697-80-6
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 902908
• PubChem ID: 20406958
• Update Time: 2025-04-19

2-Cyclohexen-1-one,2-methyl-3-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-methyl-3-(1-methylethyl)-(9CI)
• 1-Methyl-2-isopropyl-cyclohexen-(1)-on-(3)
• 1-Methyl-2-methoaethyl-cyclohexen-(1)-on-(3)
• 2-Cyclohexen-1-one, 3-methyl-2-(1-methylethyl)-
• 2-isopropyl-3-methyl-2-cyclohexen-1-one
• 2-Isopropyl-3-methyl-2-cyclohexenon
• 2-Isopropyl-3-methyl-cyclohex-2-en-1-on
• 3-Isopropyl-2-methylcyclohex-2-en-1-one
• CTK2H1972
• o-Menth-1-en-3-on
• o-menth-1-en-3-one
• o-Menth-1-en-6-on
• o-menth-1-en-6-one
• SureCN4212579
• 139697-80-6
• 2-Cyclohexen-1-one, 2-methyl-3-(1-methylethyl)-
• DB-281336
• 2-Methyl-3-propan-2-ylcyclohex-2-en-1-one
• SCHEMBL10423966

• Inchi： 1S/C10H16O/c1-7(2)9-5-4-6-10(11)8(9)3/h7H,4-6H2,1-3H3
• InChI Key： CLALNKFYLVVKCY-UHFFFAOYSA-N
• SMILES： O=C1CCCC(=C1C)C(C)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.71190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids